Cas no 50595-37-4 (1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-)
50595-37-4 structure
Product Name:1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-
CAS No:50595-37-4
MF:C8H9NO5
MW:199.160762548447
CID:1567726
PubChem ID:12206082
Update Time:2025-04-21
1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)-
- 4-methyl-2-(5-nitrofuran-2-yl)-1,3-dioxolane
- DTXSID50480419
- SCHEMBL11775301
- 50595-37-4
-
- Inchi: 1S/C8H9NO5/c1-5-4-12-8(13-5)6-2-3-7(14-6)9(10)11/h2-3,5,8H,4H2,1H3
- InChI Key: SKUCFRFZPMVOHX-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=C([N+](=O)[O-])O2)OCC1C
Computed Properties
- Exact Mass: 199.04807
- Monoisotopic Mass: 199.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 77.4Ų
Experimental Properties
- PSA: 74.74
1,3-Dioxolane, 4-methyl-2-(5-nitro-2-furanyl)- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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